2,4'-Dichloro-3'-methylbenzophenone
Overview
Description
2,4'-Dichloro-3'-methylbenzophenone (DCMBP) is a synthetic organic compound belonging to the class of phenones. It is composed of two chlorine atoms attached to a methyl group at the 3' position of a benzene ring. DCMBP is used in a variety of scientific research applications and has been studied for its biochemical and physiological effects.
Scientific Research Applications
Standard Molar Enthalpies of Formation
Research by Silva, Amaral, Guedes, and Gomes (2006) on methylbenzophenones, including 2,4'-Dichloro-3'-methylbenzophenone, discusses the standard molar enthalpies of formation derived from the standard molar energies of combustion. This study is significant for understanding the thermodynamic properties of these compounds (Silva, Amaral, Guedes, & Gomes, 2006).
Enantioselective Electrodes
A study by Schwientek, Pleus, and Hamann (1999) explored enantioselective electrodes for the electroreduction of similar compounds like 4-methylbenzophenone. This research is relevant for applications in electrochemical reduction processes and the development of asymmetric inductors (Schwientek, Pleus, & Hamann, 1999).
Photophysical and Photochemical Reactions
Ma, Su, Li, Zhang, Huang, and Phillips (2013) investigated the photophysical and photochemical reactions of methylbenzophenones, including 3-methylbenzophenone, under various conditions. Their findings are crucial for understanding the photoreactivity and potential photochemical applications of these compounds (Ma, Su, Li, Zhang, Huang, & Phillips, 2013).
Environmental Impact and Detection Methods
Ye, Bishop, Needham, and Calafat (2008) developed a method to measure environmental phenols, including 2,4-dichlorophenol, in human milk, highlighting the environmental impact and the importance of detection methods for these compounds (Ye, Bishop, Needham, & Calafat, 2008).
Phototransformation in Water
Vialaton, Richard, Baglio, and Payá-Pérez (1998) studied the phototransformation of similar compounds, such as 4-chloro-2-methylphenol, in water. This research is pertinent to understanding the environmental behavior and degradation pathways of these chemicals (Vialaton, Richard, Baglio, & Payá-Pérez, 1998).
properties
IUPAC Name |
(4-chloro-3-methylphenyl)-(2-chlorophenyl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10Cl2O/c1-9-8-10(6-7-12(9)15)14(17)11-4-2-3-5-13(11)16/h2-8H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MQAAOMKDVIWSHC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C(=O)C2=CC=CC=C2Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10Cl2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10504408 |
Source
|
| Record name | (4-Chloro-3-methylphenyl)(2-chlorophenyl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10504408 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
265.1 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
74617-45-1 |
Source
|
| Record name | (4-Chloro-3-methylphenyl)(2-chlorophenyl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10504408 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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